Cas no 2248198-93-6 ((2S)-2,6,6-Trimethylheptanoic acid)
(2S)-2,6,6-Trimethylheptanoic acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-2,6,6-Trimethylheptanoic acid
- EN300-6505881
- 2248198-93-6
-
- Inchi: 1S/C10H20O2/c1-8(9(11)12)6-5-7-10(2,3)4/h8H,5-7H2,1-4H3,(H,11,12)/t8-/m0/s1
- InChI Key: OSLOPOFJXMPDGK-QMMMGPOBSA-N
- SMILES: OC([C@@H](C)CCCC(C)(C)C)=O
Computed Properties
- Exact Mass: 172.146329876g/mol
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
(2S)-2,6,6-Trimethylheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505881-0.05g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 0.05g |
$1657.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-0.1g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 0.1g |
$1735.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-0.25g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 0.25g |
$1814.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-0.5g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 0.5g |
$1893.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-1.0g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 1g |
$1971.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-2.5g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 2.5g |
$3865.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-5.0g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 5g |
$5719.0 | 2023-05-29 | ||
| Enamine | EN300-6505881-10.0g |
(2S)-2,6,6-trimethylheptanoic acid |
2248198-93-6 | 10g |
$8480.0 | 2023-05-29 |
(2S)-2,6,6-Trimethylheptanoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (2S)-2,6,6-Trimethylheptanoic acid
Comprehensive Overview of (2S)-2,6,6-Trimethylheptanoic Acid (CAS No. 2248198-93-6): Properties, Applications, and Industry Insights
(2S)-2,6,6-Trimethylheptanoic acid (CAS No. 2248198-93-6) is a chiral carboxylic acid with a unique branched-chain structure, garnering significant attention in pharmaceutical and fine chemical industries. Its stereospecific configuration, denoted by the (2S) prefix, plays a critical role in enantioselective synthesis, a hot topic in modern drug development. Researchers increasingly focus on such chiral building blocks due to their ability to enhance drug efficacy and reduce side effects—a key concern addressed in AI-driven drug discovery platforms.
The compound’s molecular framework, featuring 6,6-dimethyl substitution, contributes to its lipophilicity, making it valuable for designing bioactive molecules with improved membrane permeability. Recent Google Scholar trends highlight growing searches for "chiral acid applications" and "branched-chain synthetic intermediates," reflecting industry demand. Notably, (2S)-2,6,6-Trimethylheptanoic acid has been explored in flavor and fragrance formulations, where its structural rigidity may enhance aroma longevity—an area gaining traction in sustainable cosmetics research.
From a synthetic perspective, this compound’s CAS No. 2248198-93-6 serves as a crucial identifier in patent literature and regulatory filings. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are frequently employed to verify its purity, as discussed in recent ACS publications. The rise of machine learning in chemical synthesis has further amplified interest in predicting optimal routes for such stereochemically complex molecules.
Environmental considerations are also pivotal. The compound’s biodegradability profile aligns with green chemistry principles, a recurring theme in EU REACH discussions. Manufacturers now prioritize atom-efficient synthesis of derivatives like 2,6,6-trimethylheptanoyl chloride, responding to sustainability-focused market queries. This shift mirrors broader SEO trends where terms like "eco-friendly chiral compounds" show increased search volume.
In material science, the bulky alkyl groups of (2S)-2,6,6-Trimethylheptanoic acid enable applications in liquid crystal formulations and polymer modifiers. Patent databases reveal its utility in high-performance coatings, correlating with industry 4.0 demands for advanced materials. The compound’s thermal stability—often analyzed via DSC and TGA—makes it relevant for energy storage research, another trending topic in scientific forums.
Quality control remains paramount. Analytical challenges such as diastereomer separation and residual solvent analysis are frequently cited in USP/EP monographs. Recent PubMed entries emphasize the need for GC-MS validated methods when handling this compound, especially for GMP-compliant production—a critical consideration for contract research organizations (CROs) responding to FDA guidelines.
Market projections suggest expanding use of CAS 2248198-93-6 in agrochemicals, particularly for stereoselective pesticides. This aligns with precision agriculture trends and bio-based crop protection strategies. The compound’s potential in non-racemic catalysis further positions it as a candidate for circular economy initiatives, a dominant theme in EU Horizon projects.
In conclusion, (2S)-2,6,6-Trimethylheptanoic acid exemplifies the intersection of chiral technology and industrial applications. Its multifaceted utility—from pharmaceutical intermediates to specialty chemicals—makes it a compound of enduring relevance, particularly as computational chemistry tools accelerate molecular design. Ongoing research will likely uncover novel applications, reinforcing its status as a high-value synthetic target in the chemical enterprise.
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